Cas no 462-20-4 (Dihydrolipoic Acid)
Dihydrolipoic Acid (DHLA) is the reduced form of alpha-lipoic acid, exhibiting enhanced antioxidant properties due to its ability to scavenge reactive oxygen and nitrogen species. As a potent dithiol compound, DHLA functions as a cofactor in mitochondrial dehydrogenase complexes, supporting cellular energy metabolism. Its amphiphilic nature allows for effective penetration of both aqueous and lipid environments, enhancing bioavailability. DHLA also regenerates endogenous antioxidants such as vitamins C and E, contributing to redox homeostasis. Additionally, it demonstrates metal-chelating capabilities, particularly for iron and copper, reducing oxidative stress. These attributes make DHLA valuable in biochemical research and potential therapeutic applications targeting oxidative damage.
Dihydrolipoic Acid structure
Product Name:Dihydrolipoic Acid
CAS No:462-20-4
MF:C8H16O2S2
MW:208.341440200806
MDL:MFCD00166974
CID:329308
PubChem ID:329826876
Update Time:2025-06-07
Dihydrolipoic Acid Chemical and Physical Properties
Names and Identifiers
-
- Octanoic acid,6,8-dimercapto-
- γ-Lipoic Acid
- Dihydrolipoic Acid
- Lipoic acid, reduced
- DHLA
- dihydrolipoate
- dihydro-lipoicaci
- Dihydroliponsure
- dihydro-thiocticaci
- dihydrothiocticacid
- Gamma-Lipoic Acid
- reducedlipoicacid
- usafxr-12
- Dihydrolipoicacid
- 6,8-disulfanyloctanoate
- UNII-7NV2KHU5JA
- dihydro-DL-alpha-lipoate
- 6,8-disulfanyloctanoic acid
- Reduced thioctic acid
- reduced Lipoate
- dihydro-lipoic acid
- dl-Dihydro-a-6-thioctic acid
- OCTANOIC ACID, 6,8-DIMERCAPTO-
- 6,8-dimercaptooctanoate
- dihydro-Lipoate
- (+/-)-DIHYDRO-.ALPHA.-LIPOIC ACID
- dihydro-alpha-lipoic acid
- BDBM16436
- EC 610-288-5
- 7NV2KHU5JA
- CHEBI:18047
- 6,8-bis-sulfanyloctanoate
- dl-Dihydro-alpha-6-thioctic acid
- dihydro-Thioctic acid
- dihydro-Thiocytic acid
- 6,8-bis-sulfanyloctanoic acid
- D4586
- 462-20-4
- dihydro-alpha-lipoate
- AKOS037645093
- 6,8-Dimercapto-n-octanoic Acid
- FT-0687226
- NS00001791
- SCHEMBL19773
- DTXSID50861946
- (+/-)-6,8-Dimercaptooctanoic acid
- 6,8-Dimercaptooctanoic acid
- 6,8-bis(sulfanyl)octanoic acid
- MFCD00166974
- reduced DL-6,8-Thioctic acid
- D,l-dihydrolipoate
- Lipoic acid, reduced, analytical standard
- D,L-Dihydrolipoic acid
- Q5276437
- 6,8-dimercapto-Octanoate
- Thioctic acid, dihydro-
- 6,8-Dihydrothioctic acid
- CS-0066565
- A827012
- Dihydrothioctic acid
- Reduced lipoic acid
- dihydro-DL-alpha-lipoic acid
- AS-57050
- 6,8-bismercaptooctanoic acid
- 6,8-dimercapto octanoic acid
- Lipoic acid, dihydro-
- USAF XR-12
- dihydro-a-lipoate
- dihydro-a-lipoic acid
- GTPL6738
- IZFHEQBZOYJLPK-UHFFFAOYSA-N
- (+/-)-Dihydrolipoic acid
- HY-116807
- 6,8-dimercapto-octanoic acid
- 6,8-dihydrothioctate
- (+/-)-DIHYDRO-ALPHA-LIPOIC ACID
-
- MDL： MFCD00166974
- Inchi： 1S/C8H16O2S2/c9-8(10)4-2-1-3-7(12)5-6-11/h7,11-12H,1-6H2,(H,9,10)
- InChI Key： IZFHEQBZOYJLPK-UHFFFAOYSA-N
- SMILES： SC(CCS)CCCCC(=O)O
Computed Properties
- Exact Mass: 208.05900
- Monoisotopic Mass: 208.059171
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 7
- Complexity: 128
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 39.3
- XLogP3: 1.8
Experimental Properties
- Color/Form: Pale yellow liquid
- Density: 1.134
- Melting Point: 60ºC
- Boiling Point: 360.8 °C at 760 mmHg
- Flash Point: 172 °C
- Refractive Index: 1.5220-1.5260
- PSA: 114.90000
- LogP: 2.24970
Dihydrolipoic Acid Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：2
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36
- RTECS：RH0525000
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
Dihydrolipoic Acid Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Dihydrolipoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | EL757-500mg |
Dihydrolipoic Acid |
462-20-4 | 97.0%(GC&T) | 500mg |
￥2483.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | EL757-100mg |
Dihydrolipoic Acid |
462-20-4 | 97.0%(GC&T) | 100mg |
￥571.0 | 2022-06-10 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D864784-100mg |
Dihydrolipoic Acid |
462-20-4 | ≥97% | 100mg |
599.00 | 2021-05-17 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | T8260-25MG |
Dihydrolipoic Acid |
462-20-4 | 25mg |
¥662.6 | 2023-10-11 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | T8260-100MG |
Dihydrolipoic Acid |
462-20-4 | 100mg |
¥1678.16 | 2023-10-11 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | T8260-1G |
Dihydrolipoic Acid |
462-20-4 | 1g |
¥9196.31 | 2023-10-11 | ||
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | D4586-1G |
Dihydrolipoic Acid |
462-20-4 | >97.0%(GC)(T) | 1g |
¥3085.00 | 2024-04-16 | |
| TRC | L468755-500mg |
γ-Lipoic Acid |
462-20-4 | 500mg |
$ 224.00 | 2023-09-07 | ||
| TRC | L468755-5g |
γ-Lipoic Acid |
462-20-4 | 5g |
$ 1669.00 | 2023-09-07 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA01291-25mg |
Dihydrolipoic acid |
462-20-4 | ≥98% | 25mg |
¥788.0 | 2024-07-19 |
Dihydrolipoic Acid Related Literature
-
1. Regarding the torsional flexibility of the dihydrolipoic acid's pharmacophore: 1,3-propanedithiolAnnalisa Vigorito,Camilla Calabrese,Ettore Paltanin,Sonia Melandri,Assimo Maris Phys. Chem. Chem. Phys. 2017 19 496
-
2. Semiconductor nanocrystal–polymer hybrid nanomaterials and their application in molecular imprintingMonika Sobiech,Piotr Bujak,Piotr Luliński,Adam Pron Nanoscale 2019 11 12030
-
Romina Casta?eda-Arriaga,J. Raul Alvarez-Idaboy,Nelaine Mora-Diez RSC Adv. 2016 6 107924
-
Tzu-Yin Hou,Fang-Yu Shao,Yi-Tang Sun,Kai-Shiang Yang,Walter H. Chang,Cheng-An J. Lin Nanoscale 2020 12 17786
-
Linlin Zhao,Tae-Hyun Kim,Jin-Chul Ahn,Hae-Won Kim,So Yeon Kim J. Mater. Chem. B 2013 1 5806
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